![molecular formula C22H29ClF3N5O3S B2360527 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4'-bipiperidine CAS No. 2097938-03-7](/img/structure/B2360527.png)
4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4'-bipiperidine is a useful research compound. Its molecular formula is C22H29ClF3N5O3S and its molecular weight is 536.01. The purity is usually 95%.
BenchChem offers high-quality 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4'-bipiperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4'-bipiperidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- TFMP derivatives play a crucial role in protecting crops from pests. The first TFMP derivative introduced to the agrochemical market was Fluazifop-butyl . Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
- Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
- In addition to human medicine, TFMP derivatives are used in veterinary products. Two veterinary products containing the TFMP moiety have been approved for market use .
- One specific TFMP derivative, 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267) , has been identified as a potent inhibitor of bacterial phosphopantetheinyl transferase. This inhibition attenuates secondary metabolism and thwarts bacterial growth .
Agrochemicals and Crop Protection
Pharmaceuticals
Veterinary Products
Antibacterial Agents
Imidazole-Containing Compounds
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like phosphopantetheinyl transferases (pptases) . These enzymes play a crucial role in bacterial cell viability and virulence .
Mode of Action
Based on the structure and properties of similar compounds, it can be hypothesized that it may inhibit the activity of its target enzymes, thereby affecting the metabolic processes of the cells .
Biochemical Pathways
Given its potential target, it may impact the pathways involving the synthesis of fatty acids and secondary metabolites in bacteria .
Pharmacokinetics
Similar compounds have shown good absorption and distribution profiles, with metabolism and excretion patterns that allow for effective bioavailability .
Result of Action
Based on the potential targets and pathways, it can be hypothesized that the compound may lead to the disruption of essential metabolic processes in bacteria, thereby inhibiting their growth and proliferation .
properties
IUPAC Name |
3-chloro-5-(trifluoromethyl)-2-[1-[1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpiperidin-4-yl]piperidin-4-yl]oxypyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29ClF3N5O3S/c1-14-20(15(2)29(3)28-14)35(32,33)31-10-4-17(5-11-31)30-8-6-18(7-9-30)34-21-19(23)12-16(13-27-21)22(24,25)26/h12-13,17-18H,4-11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJVCFTYRUXFJHX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)S(=O)(=O)N2CCC(CC2)N3CCC(CC3)OC4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29ClF3N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
536.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.